Cas no 376638-44-7 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide)

• Product Name: 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide
• CAS No: 376638-44-7
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 3954745
• PubChem ID: 11223125
• Update Time: 2025-05-19

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, N-(cyclohexylmethyl)-2-[(phenylsulfonyl)amino]-
• 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(cyclohexylmethyl)acetamide
• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide
• AKOS024639388
• SCHEMBL3612854
• F2322-0902
• N-(cyclohexylmethyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide
• 376638-44-7

• Inchi： 1S/C18H23N3O3S2/c22-17(19-12-14-7-3-1-4-8-14)11-15-13-25-18(20-15)21-26(23,24)16-9-5-2-6-10-16/h2,5-6,9-10,13-14H,1,3-4,7-8,11-12H2,(H,19,22)(H,20,21)
• InChI Key： JMBAHDKUIHPACC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2CCCCC2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 393.11808395Da
• Monoisotopic Mass: 393.11808395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide

Comprehensive Overview of 2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide (CAS No. 376638-44-7)

2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide (CAS No. 376638-44-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a thiazole ring, a benzenesulfonamide group, and a cyclohexylmethyl acetamide moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

The structural complexity of 2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide allows for diverse interactions with biological targets. Its sulfonamide group is known to enhance binding affinity to enzymes, while the thiazole ring contributes to metabolic stability—a critical factor in optimizing drug half-life. Recent studies highlight its relevance in addressing autoimmune diseases and cancer pathways, topics frequently searched in academic and medical communities. The compound’s CAS No. 376638-44-7 serves as a key identifier in patent filings and regulatory documentation, underscoring its commercial and scientific value.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict molecular behavior. Searches for "thiazole-based therapeutics" or "sulfonamide drug design" often lead to discussions about derivatives like CAS 376638-44-7. Its synthesis involves multi-step organic reactions, including amide coupling and heterocyclic formation, which are widely explored in peer-reviewed journals. Environmental and safety profiles of such compounds are also trending topics, with emphasis on green chemistry principles to minimize waste.

From an industrial perspective, 2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide is often discussed alongside high-throughput screening technologies. Its physicochemical properties—such as solubility and logP—are routinely analyzed using cheminformatics tools, a subject of growing interest among chemists and data scientists. The compound’s potential as a lead molecule in neurology or immunology further aligns with global health priorities, including neurodegenerative disease research.

Ongoing investigations into CAS No. 376638-44-7 focus on structure-activity relationships (SAR) to refine its efficacy. Publications referencing this compound frequently appear in journals covering medicinal chemistry and molecular pharmacology. As the demand for small-molecule drugs rises, derivatives like this highlight the intersection of traditional synthesis and modern bioisostere replacement strategies. Its nomenclature, though complex, reflects standardized IUPAC conventions essential for database interoperability.

In summary, 2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide represents a compelling case study in contemporary drug development. Its multifaceted chemistry addresses both academic curiosity and practical therapeutic needs, resonating with searches for "innovative pharmacophores" and "targeted drug delivery." As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutics.